Cas no 460363-72-8 (2-[(3-Pyridinylmethyl)amino]nicotinic acid)

• Product Name: 2-[(3-Pyridinylmethyl)amino]nicotinic acid
• CAS No: 460363-72-8
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• MDL: MFCD03114541
• CID: 4714467
• Update Time: 2025-05-21

2-[(3-Pyridinylmethyl)amino]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-PYRIDINYLMETHYL)AMINO]NICOTINIC ACID
• 2-((Pyridin-3-ylmethyl)amino)nicotinic acid
• Oprea1_732088
• 2-(pyridin-3-ylmethylamino)pyridine-3-carboxylic Acid
• 2-[(pyridin-3-ylmethyl)amino]pyridine-3-carboxylic acid
• 2-[(3-Pyridinylmethyl)amino]nicotinic acid

• MDL： MFCD03114541
• Inchi： 1S/C12H11N3O2/c16-12(17)10-4-2-6-14-11(10)15-8-9-3-1-5-13-7-9/h1-7H,8H2,(H,14,15)(H,16,17)
• InChI Key： RDEYKVRQQFSXOE-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1NCC1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Topological Polar Surface Area: 75.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-[(3-Pyridinylmethyl)amino]nicotinic acid

Comprehensive Overview of 2-[(3-Pyridinylmethyl)amino]nicotinic acid (CAS No. 460363-72-8)

2-[(3-Pyridinylmethyl)amino]nicotinic acid (CAS No. 460363-72-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the class of nicotinic acid derivatives, which are widely studied for their potential applications in drug development and medicinal chemistry. The presence of both pyridine and nicotinic acid moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-[(3-Pyridinylmethyl)amino]nicotinic acid has increased, particularly in the context of targeted drug delivery systems and enzyme inhibition studies. Researchers are exploring its potential as a ligand for metal-organic frameworks (MOFs) or as a building block for designing novel small-molecule inhibitors. Its CAS No. 460363-72-8 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the role of nicotinic acid derivatives in modulating cellular signaling pathways. 2-[(3-Pyridinylmethyl)amino]nicotinic acid has been investigated for its potential interactions with receptors and enzymes, which could lead to breakthroughs in treating metabolic disorders. Its structure-activity relationship (SAR) is a key focus area, as slight modifications can significantly alter its biological activity.

From an industrial perspective, the synthesis and scalability of CAS No. 460363-72-8 are critical considerations. Optimizing its production process while maintaining high purity is a challenge often addressed in process chemistry forums. Additionally, its stability under various pH conditions and solubility profiles are frequently studied to ensure compatibility with formulation development.

Environmental and regulatory aspects also play a role in the discourse around 2-[(3-Pyridinylmethyl)amino]nicotinic acid. While it is not classified as a hazardous material, its safe handling and disposal are emphasized in laboratory safety protocols. Researchers often search for MSDS (Material Safety Data Sheets) and analytical methods to ensure compliance with Good Laboratory Practices (GLP).

In summary, 2-[(3-Pyridinylmethyl)amino]nicotinic acid (CAS No. 460363-72-8) is a compound of growing importance in both academic and industrial settings. Its applications span from drug discovery to material science, making it a subject of ongoing research and innovation. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in the development of next-generation therapeutics and functional materials.